Cas no 117856-62-9 (Propane,1-(methylthio)-3-(propylthio)-)

Propane,1-(methylthio)-3-(propylthio)- structure

117856-62-9 structure

Product Name:Propane,1-(methylthio)-3-(propylthio)-

CAS No:117856-62-9

Molecular Formula:C₇H₁₆S₂

Molecular Weight:164.33194

CID:172205

PubChem ID:189525

Propane,1-(methylthio)-3-(propylthio)- Properties

Names and Identifiers

- Propane,1-(methylthio)-3-(propylthio)-
- 2,6-dithianonane
- 1-methylsulfanyl-3-propylsulfanylpropane
- 1-Methylsulfanyl-3-propylsulfanylpropane
- SCHEMBL14996456
- SOLAMIDAOIPYPZ-UHFFFAOYSA-N
- 117856-62-9
- DTXSID50151935
- +Expand
- InChIKey： SOLAMIDAOIPYPZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H16S2/c1-3-5-9-7-4-6-8-2/h3-7H2,1-2H3
- SMILES： CCCSCCCSC

Computed Properties

Exact Mass: 164.06948
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 6
Monoisotopic Mass: 164.069342
Heavy Atom Count: 9
Complexity: 46.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 50.6

Experimental Properties

PSA: 0
Refractive Index: 1.498
Boiling Point: 234.9°Cat760mmHg
Flash Point: 90°C
Density: 0.955

Propane,1-(methylthio)-3-(propylthio)- Related Literature

1. Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans†

Mengxia Feng,Huanfeng Jiang,Liangbin Huang Org. Chem. Front., 2022,9, 5864-5871
2. A one-pot multicomponent strategy for stereospecific construction of tricyclic pyrrolo[1,2-a]quinolines†

Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
3. Bacteriological, physiological, etc.

Analyst, 1909,34, 490-492
4. A floating top-electrode electrowetting-on-dielectric system†

Siyi Hu,Yuhan Jie,Kai Jin RSC Adv., 2020,10, 4899-4906
5. Front cover

Org. Biomol. Chem., 2018,16, 8873-8873
6. An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure†

Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran Panda J. Mater. Chem. A, 2014,2, 16997-17004
7. Recent advances in the pharmacological diversification of quinazoline/quinazolinone hybrids

Prashant S. Auti,Ginson George,Atish T. Paul RSC Adv., 2020,10, 41353-41392
8. Redox active molybdophosphate produced by Cu3(PO4)2 nanospheres for enhancing enzyme-free electrochemical immunoassay of C-reactive protein†

Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871
9. Discrete and polymeric organometallic-organic assemblies based on the diarsene complex [(Cp)2Mo2(CO)4(μ,η2-As2)], AgPF6 and N-donor organic molecules†

Mehdi Elsayed Moussa,Jana Schiller,Michael Seidl,Pavel A. Shelyganov,Manfred Scheer New J. Chem., 2021,45, 1800-1804
10. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†

Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219

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